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Compound of Interest

Compound Name: 2,7-Octanedione

Cat. No.: B167701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,7-octanedione, a diketone of

interest in synthetic organic chemistry. The document details its chemical and physical

properties, outlines key synthetic methodologies, and explores its reactivity, with a particular

focus on intramolecular cyclization reactions. While direct biological applications of 2,7-
octanedione are not extensively documented, its utility as a precursor for the synthesis of

heterocyclic compounds, which are prevalent in medicinal chemistry, is highlighted. This guide

is intended to serve as a valuable resource for researchers and professionals in drug discovery

and development by providing foundational knowledge and insights into the synthetic

applications of this versatile diketone.

Core Properties of 2,7-Octanedione
2,7-Octanedione is a linear eight-carbon chain with ketone functionalities at the second and

seventh positions. Its structure allows for a range of chemical transformations, making it a

useful building block in organic synthesis.
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Property Value Reference

CAS Number 1626-09-1 [1][2][3][4]

Molecular Formula C8H14O2 [2][3][4]

Molecular Weight 142.20 g/mol [1][2][4]

Boiling Point 252 °C at 760 mmHg [2]

Density 0.918 g/cm³ [2]

Flash Point 92.7 °C [2]

Synthesis of 2,7-Octanedione
Several synthetic routes to 2,7-octanedione have been reported. The selection of a particular

method may depend on the availability of starting materials, desired scale, and reaction

conditions.

Ozonolysis of 1,2-Dimethylcyclohexene
A common laboratory-scale synthesis involves the oxidative cleavage of 1,2-

dimethylcyclohexene using ozone. The ozonide intermediate is then typically worked up under

reductive conditions (e.g., with dimethyl sulfide or zinc) to yield the desired diketone.

Oxidation of 2,7-Octanediol
The corresponding diol, 2,7-octanediol, can be oxidized to the diketone using various oxidizing

agents. Standard oxidation protocols, such as Swern oxidation or the use of chromic acid-

based reagents (e.g., Jones reagent), are applicable.

Key Chemical Reactions and Mechanisms
The presence of two ketone groups separated by a four-carbon chain dictates the reactivity of

2,7-octanedione, predisposing it to intramolecular reactions.

Intramolecular Aldol Condensation
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The most significant reaction of 2,7-octanedione is its base-catalyzed intramolecular aldol

condensation. Deprotonation at an α-carbon (C1, C3, C6, or C8) generates an enolate that can

attack the other carbonyl group, leading to the formation of cyclic products. The ring size of the

product is dependent on which α-proton is removed.

Formation of a five-membered ring: Abstraction of a proton from C3 or C6 leads to a

nucleophilic attack on the C7 or C2 carbonyl, respectively, to form a five-membered ring.

Formation of a seven-membered ring: Deprotonation of the terminal methyl groups (C1 or

C8) can lead to the formation of a seven-membered ring, although this is generally less

favored due to higher ring strain.

Under thermodynamic control (e.g., using a weak base like sodium hydroxide), the reaction is

reversible, and the most stable product is favored. This is often the conjugated cyclopentenone

derivative formed after dehydration of the initial aldol addition product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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